Cas no 128537-48-4 (4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 128537-48-4
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD08459058
• CID: 897825
• PubChem ID: 14793360
• Update Time: 2025-04-19

4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylic acid
• 4-bromo-5-ethyl-2-methylpyrazole-3-carboxylic acid
• 4-bromanyl-5-ethyl-2-methyl-pyrazole-3-carboxylic acid
• 4-bromo-5-ethyl-2-methyl-3-pyrazolecarboxylic acid
• 4-BROMO-3-ETHYL-1-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID(WXC08354)
• 128537-48-4
• DTXSID90564101
• MFCD08459058
• 1H-Pyrazole-5-carboxylic acid, 4-bromo-3-ethyl-1-methyl-
• DA-12956
• AKOS017558614
• AS-70144
• SCHEMBL6819929
• W16047
• 4-Bromo-3-ethyl-1-methyl-1H-pyrazole-5-carboxylicacid

• MDL： MFCD08459058
• Inchi： 1S/C7H9BrN2O2/c1-3-4-5(8)6(7(11)12)10(2)9-4/h3H2,1-2H3,(H,11,12)
• InChI Key： LFPRWNRZQORQRI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N(C)N=C1CC

Computed Properties

• Exact Mass: 231.98500
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 1.44320